N-[2-[4-(Furan-2-yl)-1-methylimidazol-2-yl]ethyl]-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)-1-methylimidazol-2-yl]ethyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C17H19N3O3/c1-11-9-13(12(2)23-11)17(21)18-7-6-16-19-14(10-20(16)3)15-5-4-8-22-15/h4-5,8-10H,6-7H2,1-3H3,(H,18,21)
• InChI Key: WDNSDLMXVCISNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCCC2=NC(=CN2C)C3=CC=CO3
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an imidazole ring and a furan ring. The presence of these rings suggests that the compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of an imidazole ring and a furan ring, along with various other substituents, would give this molecule a unique three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the imidazole and furan rings, as well as the other functional groups present in the molecule. These groups could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the imidazole and furan rings could affect its solubility, stability, and reactivity.

Scientific Research Applications

Anti-fibrosis Activity

Some derivatives of this compound have shown promising anti-fibrosis activity, potentially offering better results than existing treatments like Pirfenidone on HSC-T6 cells, which could lead to new therapeutic approaches.

Furan Platform Chemicals

As a furan derivative, this compound contributes to the broader category of furan platform chemicals, which have diverse synthetic potentials beyond their use as fuels and plastics.

Suzuki–Miyaura Cross-Coupling

The compound may be involved in Suzuki–Miyaura cross-coupling reactions, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction known for its mild and functional group tolerant conditions.

Antibacterial Activity

Recent studies have designed and synthesized nitrofurantoin analogues containing furan and pyrazole scaffolds, indicating potential antibacterial activity. This suggests that derivatives of the compound could be explored for antibacterial applications.

Future Directions

Given the interesting structure of this compound, it could be a valuable subject for future research. Studies could explore its synthesis, reactivity, and potential applications in various fields.